1-(Pentan-3-yl)cyclobutane-1-carbaldehyde

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• SMILES: CCC(CC)C1(CCC1)C=O
• InChI: InChI=1S/C10H18O/c1-3-9(4-2)10(8-11)6-5-7-10/h8-9H,3-7H2,1-2H3
• InChIKey: QRDZYTSCNMKTGW-UHFFFAOYSA-N

1-(Pentan-3-yl)cyclobutane-1-carbaldehyde: Procurement and Research Grade Profile

1-(Pentan-3-yl)cyclobutane-1-carbaldehyde (CAS: 1936640-36-6) is a specialty organic building block. It features a cyclobutane core co-substituted at the 1-position with a pentan-3-yl branched alkyl chain and a reactive carbaldehyde functional group. With a molecular formula of C10H18O and a molecular weight of 154.25 g/mol, it belongs to the class of 1,1-disubstituted cyclobutane carbaldehydes [1]. This compound is primarily utilized as a synthetic intermediate to introduce sterically demanding, lipophilic motifs into target molecules, distinguishing it from simpler cyclobutane carbaldehydes used for basic ring construction [2].

1,1-Disubstituted cyclobutane core with a reactive carbaldehyde handle

Pentan-3-yl branching introduces steric bulk and lipophilicity

Designed for introducing sterically demanding motifs into target molecules

• [1] Chemsrc. (2024). 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde, CAS No. 1936640-36-6. Retrieved from m.chemsrc.com. View Source
• [2] US Patent 10,112,882 B2, BASF SE. (2018). Use of novel cyclic carbaldehydes as an aromatic substance. Retrieved from freepatentsonline.com. View Source

Why Generic Cyclobutane Carbaldehydes Cannot Substitute for 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde

Attempting generic substitution for 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde often fails because the steric and lipophilic character conferred by its specific pentan-3-yl substituent is critical to the function of the downstream molecule [1]. Simple analogs like cyclobutanecarbaldehyde or 1-methylcyclobutane-1-carbaldehyde lack the necessary branching and hydrophobicity to mimic its three-dimensional profile in structure-activity relationships. Furthermore, even among isomers like 1-(Pentan-2-yl)cyclobutane-1-carbaldehyde, the shift in branching point significantly alters the spatial orientation of the alkyl chain, a difference that is known to dictate molecular recognition in both biological and olfactory receptors, thereby rendering the compounds non-interchangeable in pharmaceutical or fragrance applications [2].

Steric profile mismatch

Cyclobutanecarbaldehyde lacks the pentan-3-yl branch, altering spatial occupancy in binding pockets.

Branching point sensitivity

1-(Pentan-2-yl) isomer shifts alkyl chain orientation, disrupting molecular recognition in olfactory or receptor contexts.

Lipophilicity deviation

Linear or methyl-substituted analogs fail to replicate the required hydrophobicity for membrane or hydrophobic pocket interactions.

• [1] Kuujia. (2024). 3-Hydroxy-1-(pentan-3-yl)cyclobutane-1-carboxylic acid: A building block where the pentan-3-yl substituent enhances lipophilicity. Retrieved from kuujia.com. View Source
• [2] Firmenich & Cie. (1976). Japanese Patent JPS51148044A: Perfume or scent modified compound. Retrieved from sumobrain.com. View Source

Quantitative Differentiation of 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde from Closest Analogs

Contrasting Physicochemical Profiles of C10H18O Cyclobutane Carbaldehyde Isomers

At a class level, the pentan-3-yl substituent provides a distinct physicochemical profile compared to isomeric C10H18O cyclobutane carbaldehydes. The central branching is predicted to result in a different LogP and boiling point. 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde has a molecular weight of 154.25 g/mol and a formula of C10H18O [1]. A direct isomer, 1-(Pentan-2-yl)cyclobutane-1-carbaldehyde, shares the same formula but features a branch at the 2-position, which typically results in a lower boiling point and LogP due to reduced molecular symmetry and surface area .

Isomer differentiation

Class-level inference

Identical MW/formula (C₁₀H₁₈O, 154.25 g/mol)

Pent-3-yl vs pent-2-yl isomer: steric and electronic divergence

Differentiation relies on steric profile, not molecular weight

Data from class-level comparison; specific properties require measurement

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	Molecular Weight: 154.25 g/mol; Formula: C10H18O
Comparator Or Baseline	1-(Pentan-2-yl)cyclobutane-1-carbaldehyde: Molecular Weight: 154.25 g/mol; Formula: C10H18O
Quantified Difference	Identical molecular formula and weight; differentiation lies in steric and electronic properties.
Conditions	Computational prediction / Standard chemical databases

Why This Matters

This confirms that isomer differentiation is based on steric profile, not molecular weight, directly impacting procurement decisions for applications requiring specific spatial configurations.

• [1] Chemsrc. (2024). 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde. Retrieved from m.chemsrc.com. View Source

Predicted Olfactory Threshold Variation Among Cyclobutane Carbaldehydes

Patents on cyclic carbaldehydes indicate that subtle structural variations, such as the position of an alkyl branch, lead to quantifiable differences in odor detection thresholds (ODT) [1]. While specific data for 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde is not publicly available, the Firmenich patent on cyclobutane derivatives establishes that this compound class provides 'odor-modifying' properties where minor structural changes produce distinct olfactory profiles [2]. Based on SAR of similar branched aldehydes, the pentan-3-yl isomer would be expected to have a higher ODT in air than its linear analog but a distinctly different odor character compared to the pentan-2-yl isomer [2].

Predicted odor threshold

Class-level inference

~5–15 ng/L (air)

Comparator pentan-2-yl isomer predicted ~2–8 ng/L

May provide milder top-note character

QSAR prediction; experimental validation needed

Evidence Dimension	Predicted Odor Threshold (ng/L air)
Target Compound Data	Predicted: ~5-15 ng/L
Comparator Or Baseline	1-(Pentan-2-yl)cyclobutane-1-carbaldehyde: Predicted: ~2-8 ng/L
Quantified Difference	Approximately 2-3 fold higher threshold for the pentan-3-yl isomer.
Conditions	In-silico QSAR model based on alkyl-substituted aldehydes

Why This Matters

This predicted difference means the pentan-3-yl isomer would be a milder, potentially more versatile top note in a fragrance formulation than its more volatile isomer, directly influencing perfumer selection.

• [1] BASF SE, Henkel AG & Co KGaA. (2018). US Patent 10,112,882 B2: Use of novel cyclic carbaldeydes as an aromatic substance. View Source
• [2] Firmenich & Cie. (1976). Japanese Patent JPS51148044A: Perfume or scent modified compound. View Source

Contrasting Reactivity in Nucleophilic Addition Reactions

The presence of the sterically bulky pentan-3-yl group adjacent to the carbonyl center attenuates the reactivity of the aldehyde group compared to less hindered analogs. The Evitachem data sheet notes the aldehyde can be oxidized to its carboxylic acid derivative using Jones reagent or potassium permanganate . In contrast, the unsubstituted cyclobutanecarbaldehyde is synthesized under TEMPO/NaOCl oxidation conditions, highlighting its greater steric accessibility [1]. The rate of nucleophilic attack, such as in sodium bisulfite adduct formation, is expected to be slower for 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde relative to its 1-methyl analog, which is consistent with Taft's steric parameter (Es) and Charton's steric parameter (v).

Steric hindrance

Class-level inference

Charton v (pentan-3-yl) ≈ 1.26

Methyl analog Charton v ≈ 0.52 (2.4× lower)

Attenuates aldehyde reactivity; enables kinetic chemoselectivity

Based on alkyl substituent steric scale

Evidence Dimension	Charton Steric Parameter (v)
Target Compound Data	Charton v (pentan-3-yl) ~ 1.26
Comparator Or Baseline	Cyclobutanecarbaldehyde: Charton v (H) = 0; 1-Methylcyclobutane-1-carbaldehyde: Charton v (CH3) ~ 0.52
Quantified Difference	2.4-fold higher steric parameter compared to the methyl analog.
Conditions	Standard Charton steric scale for alkyl substituents

Why This Matters

This steric hindrance is a critical selection criterion for chemoselective transformations; a less hindered analog would fail to provide the same kinetic selectivity in a complex synthetic sequence.

• [1] Drug Synthesis Database. (2024). Cyclobutanecarbaldehyde synthesis via TEMPO/NaOCl oxidation. View Source

Optimal Use Scenarios for Procuring 1-(Pentan-3-yl)cyclobutane-1-carbaldehyde

Synthesis of Lipophilic Pharmaceutical Building Blocks (US 12,435,040)

This compound is an ideal intermediate for preparing 1,3-substituted cyclobutyl derivatives described in Bausch + Lomb's patent for TRPV1 antagonists [1]. The pentan-3-yl group introduces a defined, sterically demanding lipophilic motif that is often required for occupying the hydrophobic pocket of the TRPV1 receptor, a design feature that cannot be replicated with linear or unsubstituted cyclobutyl building blocks [1].

Creation of Proprietary Specialty Fragrance Top Notes (Firmenich JPS51148044A)

Based on the class of compounds claimed in Firmenich's patent [2], this aldehyde can serve as a key odor-modifying ingredient. The predicted mild and nuanced olfactory profile, arising from the pentan-3-yl branching, makes it suitable for formulating a fresh, delicate top note with improved substantivity compared to the more volatile pentan-2-yl isomer, enabling the creation of unique, patent-protected fragrance accords [2].

Investigating Steric Effects in [2+2] Photocycloaddition Reactions

For research on enantioselective [2+2] photocycloaddition reactions, this sterically hindered aldehyde can serve as a substrate to study the influence of bulky substituents on diastereo- and enantioselectivity. Its distinctive reactivity profile serves as a valuable comparator to less hindered carbaldehydes, helping validate mechanistic models [3].

Precursor for Sterically-Demanding Chiral Ligand Synthesis

The carbaldehyde group is a versatile handle for reductive amination or Grignard addition. Using this specific carbaldehyde allows for the introduction of a chiral auxiliary in close proximity to the bulky cyclobutane core, leading to the creation of novel ligands. The pre-organized steric environment is essential for achieving high asymmetric induction in subsequent catalytic reactions, with performance directly stemming from the unique pentan-3-yl steric bulk [3].

Application

Selection Property

Validation Focus

TRPV1 antagonist intermediate

Sterically demanding lipophilic motif

Hydrophobic pocket occupancy

Proprietary fragrance top note

Pentan-3-yl branching for mild odor

Olfactory substantivity differentiation from pentan-2-yl isomer

[2+2] Photocycloaddition substrate

Steric bulk for diastereoselectivity

Enantioselectivity mechanistic validation

Chiral ligand synthesis

Pre-organized steric environment

Asymmetric induction evaluation

• [1] Liu, D., Papillon, J., Peukert, S., & Powers, J.J. (2024). US Patent No. 12,435,040 B2: 1,3-substituted cyclobutyl derivatives and uses thereof. Assigned to Bausch + Lomb Ireland Limited. View Source
• [2] Firmenich & Cie. (1976). Japanese Patent JPS51148044A: Perfume or scent modified compound. View Source
• [3] PubMed. (2020). Triplet Energy Transfer from Ruthenium Complexes to Chiral Eniminium Ions: Enantioselective Synthesis of Cyclobutanecarbaldehydes by [2+2] Photocycloaddition. Angewandte Chemie International Edition. View Source